Cas no 2034355-26-3 (1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide)

• Product name: 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide
• CAS No: 2034355-26-3
• MF: C₁₇H₁₉FN₂O₃S
• MW: 350.407766580582
• CID: 6268573
• PubChem ID: 92077004

1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034355-26-3
• 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide
• AKOS026688975
• 1-(2-fluorophenyl)-N-(4-(3-methoxyazetidin-1-yl)phenyl)methanesulfonamide
• F6472-0496

• Inchi： 1S/C17H19FN2O3S/c1-23-16-10-20(11-16)15-8-6-14(7-9-15)19-24(21,22)12-13-4-2-3-5-17(13)18/h2-9,16,19H,10-12H2,1H3
• InChI Key： CWNAEUIPUMNXRJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)(NC1C=CC(=CC=1)N1CC(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 350.11004181g/mol
• Monoisotopic Mass: 350.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67Ų

Additional information on 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide

1-(2-Fluorophenyl)-N-[4-(3-Methoxyazetidin-1-yl)phenyl]methanesulfonamide: A Comprehensive Overview

1-(2-Fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide (CAS No. 2034355-26-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases and conditions. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

The chemical structure of 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide is composed of a methanesulfonamide moiety attached to a substituted phenyl ring and a fluorinated phenyl group. The presence of the methoxyazetidine ring adds complexity and specificity to the molecule, contributing to its unique pharmacological properties. The fluorine atom on the phenyl ring further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have focused on the synthesis and optimization of 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the desired scaffold. This method not only improves yield but also reduces the number of synthetic steps, making it more cost-effective and environmentally friendly. Additionally, researchers have explored various functional group modifications to enhance the compound's potency and selectivity.

In terms of biological activity, 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide has shown promising results in preclinical studies. It has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have indicated that 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide exhibits neuroprotective effects. In vitro experiments using neuronal cell lines have shown that the compound can reduce oxidative stress and protect against neurotoxicity induced by various agents such as β-amyloid peptides. This property makes it a promising candidate for the treatment of neurodegenerative disorders like Alzheimer's disease.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide. Early-phase trials have reported favorable pharmacokinetic profiles with good oral bioavailability and minimal adverse effects. These results are encouraging and pave the way for more advanced clinical studies.

In conclusion, 1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide (CAS No. 2034355-26-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable biological activity, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.